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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380

This guide provides comprehensive technical information on Cyanox CY 1790, a high-
performance antioxidant, tailored for researchers, scientists, and professionals in drug
development and materials science.

Core Properties and Specifications

Cyanox CY 1790, also known as Irganox 1790, is a sterically hindered phenolic antioxidant.[1]
It is primarily utilized to protect polymeric materials from degradation caused by exposure to
heat, light, and oxygen.[1] Its high thermal stability makes it suitable for use in high-
temperature processing environments.[1]

Chemical and Physical Properties
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Property Value Source

1,3,5-Tris(4-tert-butyl-3-
) hydroxy-2,6-
Chemical Name _ o [1]
dimethylbenzyl)-1,3,5-triazine-

2,4,6(1H,3H,5H)-trione

CAS Number 40601-76-1 [2]
Molecular Formula Ca2H57N306 [1]
Molecular Weight 699.92 g/mol

White to almost white
Appearance _ [1]
crystalline powder

Melting Point 159.0 - 163.0 °C

Purity >96%

Soluble in DMSO (= 100

Solubility Jmi)
mg/m

Technical Specifications

Parameter Specification
Transmittance @ 425 nm >095%
Transmittance @ 500 nm >97 %

Safety and Hazard Information

The following data is summarized from the Material Safety Data Sheet (MSDS).

GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity,

Single Exposure

H335: May cause respiratory

irritation

Handling and Storage

Condition

Recommendation

Handling

Avoid breathing dust, fume, gas, mist, vapors, or
spray. Wash hands thoroughly after handling.
Do not eat, drink or smoke when using this
product. Use only outdoors or in a well-
ventilated area. Wear protective gloves,
protective clothing, eye protection, and face

protection.

Storage

Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

In Case of Exposure

IF ON SKIN: Wash with plenty of soap and
water. IF INHALED: Remove victim to fresh air
and keep at rest in a position comfortable for
breathing. IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. IF SWALLOWED: Rinse mouth.

Experimental Protocols: Antioxidant Efficacy Iin

Polyethylene
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The following methodology is based on a study investigating the resistance of phenolic
antioxidants to chlorine dioxide in polyethylene.

Objective

To determine the degradation rate and depletion time of Cyanox CY 1790 in polyethylene
when exposed to chlorine dioxide-treated water.

Materials and Equipment
o Polyethylene tape samples (0.1 + 0.01 wt. % Cyanox CY 1790)

e Chlorine dioxide solution (10 ppm, buffered to pH 6.8)
o Constant temperature water bath (70 °C)

 Differential Scanning Calorimeter (DSC)

Procedure

e Sample Exposure:

o Immerse polyethylene tape samples containing Cyanox CY 1790 into the chlorine dioxide
solution.

o Maintain the solution at a constant temperature of 70 °C.
o Remove samples at predetermined time intervals for analysis.
» Analysis by Differential Scanning Calorimetry (DSC):

o Measure the Oxidation Induction Time (OIT) of the exposed samples using a DSC
instrument.

o The OIT is the time until the onset of exothermic oxidation of the material under an oxygen
atmosphere at a specified temperature.

o Adecrease in OIT indicates the depletion of the antioxidant.
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o Data Interpretation:

o Plot the OIT values against the exposure time to determine the rate of antioxidant
depletion.

o The antioxidant depletion time is the point at which the OIT reaches a baseline level,
indicating the antioxidant is no longer effective.

Visualizations
Experimental Workflow for Antioxidant Depletion
Analysis
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Experimental Workflow for Antioxidant Depletion Analysis

Sample Preparation

Polyethylene tapes with
0.1% Cyanox CY 1790

ntroduction of samples

Exposure to Chlorine Dioxide

Immerse PE tapes in solution

\ample removal at intervals
\ Analysis

10 ppm Chlorine Dioxide Solution DSC Analysis to determine
(pH 6.8, 70°C) Oxidation Induction Time (OIT)
IT data

Plot OIT vs. Exposure Time

/ Results \

Determine Antioxidant Determine Antioxidant
Depletion Rate Depletion Time
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Antioxidant Mechanism of Hindered Phenols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to Cyanox CY 1790 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669380#cyanox-cy-1790-material-safety-data-
sheet-for-research-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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